Cas no 1822531-35-0 (Cyclobutaneacetic acid, 2-amino-1-hydroxy-)

• Product Name: Cyclobutaneacetic acid, 2-amino-1-hydroxy-
• CAS No: 1822531-35-0
• MF: C₆H₁₁NO₃
• MW: 145.156441926956
• CID: 5806931
• PubChem ID: 130137
• Update Time: 2025-10-28

Cyclobutaneacetic acid, 2-amino-1-hydroxy- Chemical and Physical Properties

Names and Identifiers

• Cyclobutaneacetic acid, 2-amino-1-hydroxy-
• 108428-42-8
• 2-Amino-1-hydroxycyclobutane-1-acetic acid
• cis-2-Amino-1-hydroxycyclobutane-1-acetic acid
• DTXSID10910727
• EN300-1297058
• 2-(2-amino-1-hydroxycyclobutyl)acetic acid
• (2-AMINO-1-HYDROXYCYCLOBUTYL)ACETIC ACID
• 2-(2-amino-1-hydroxycyclobutyl)aceticacid
• Cyclobutaneacetic acid, 2-amino-1-hydroxy-, (1S-cis)-
• SCHEMBL16432791
• 148219-08-3
• 1822531-35-0
• Cyclobutaneacetic acid, 2-amino-1-hydroxy-, cis-
• cis-2-Amino-1-hydroxycyclobutaneacetic acid
• 2-Amino-1-hydroxycyclobutaneacetic acid (1S-cis)-

• Inchi： 1S/C6H11NO3/c7-4-1-2-6(4,10)3-5(8)9/h4,10H,1-3,7H2,(H,8,9)
• InChI Key： IZMVGEWQSBMVIU-UHFFFAOYSA-N
• SMILES： C1(O)(CC(O)=O)CCC1N

Computed Properties

• Exact Mass: 145.07389321g/mol
• Monoisotopic Mass: 145.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.2
• Topological Polar Surface Area: 83.6Ų

Experimental Properties

• Density: 1.367±0.06 g/cm3(Predicted)
• Boiling Point: 338.2±27.0 °C(Predicted)
• pka: 4.72±0.10(Predicted)

Additional information on Cyclobutaneacetic acid, 2-amino-1-hydroxy-

Cyclobutaneacetic Acid, 2-Amino-1-Hydroxy: A Comprehensive Overview

Cyclobutaneacetic acid, 2-amino-1-hydroxy (CAS No. 1822531-35-0) is a unique organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its cyclobutane ring fused with a carboxylic acid group and a hydroxylamine substituent. The cyclobutane ring imparts a distinct structural feature, while the amino and hydroxy groups contribute to its functional versatility. Recent studies have highlighted its potential applications in drug design and as a building block for complex molecules.

The synthesis of Cyclobutaneacetic acid, 2-amino-1-hydroxy involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have explored various pathways, including ring-closing metathesis and enzymatic catalysis, to optimize the production of this compound. The use of transition metal catalysts has been particularly effective in achieving high yields and selectivity. These advancements have made the compound more accessible for further research and development.

One of the most promising applications of Cyclobutaneacetic acid, 2-amino-1-hydroxy lies in its role as an intermediate in drug discovery. The compound's ability to form hydrogen bonds and its rigid structure make it an ideal candidate for designing bioactive molecules. Recent studies have demonstrated its potential as a lead compound for anti-inflammatory agents and anticancer drugs. For instance, researchers have reported that derivatives of this compound exhibit potent inhibitory activity against key enzymes involved in inflammation and tumor growth.

In addition to its pharmacological applications, Cyclobutaneacetic acid, 2-amino-1-hydroxy has also been investigated for its role in materials science. Its unique electronic properties and chiral centers make it suitable for the development of advanced materials such as liquid crystals and chiral catalysts. Recent breakthroughs in self-assembling monolayers using this compound have opened new avenues for nanotechnology applications.

The structural elucidation of Cyclobutaneacetic acid, 2-amino-1-hydroxy has been significantly aided by modern analytical techniques such as NMR spectroscopy and X-ray crystallography. These methods have provided detailed insights into the compound's stereochemistry and conformational flexibility. Understanding these properties is crucial for predicting its behavior in different chemical environments and optimizing its use in various applications.

Despite its numerous advantages, the commercial production of Cyclobutaneacetic acid, 2-amino-1-hydroxy faces challenges related to scalability and cost-effectiveness. Researchers are actively exploring green chemistry approaches to develop more sustainable synthesis methods. The use of renewable feedstocks and biocatalysts is expected to reduce the environmental footprint of production processes while maintaining high product quality.

In conclusion, Cyclobutaneacetic acid, 2-amino-1-hydroxy (CAS No. 1822531-35-0) is a versatile compound with wide-ranging applications in chemistry, pharmacology, and materials science. Its unique structure and functional groups make it a valuable tool for advancing scientific research and technological innovation. As ongoing studies continue to uncover new properties and uses, this compound is poised to play an increasingly important role in various industries.